Cas no 98751-79-2 (Paeonilactone A)
Paeonilactone A is a bioactive monoterpene glycoside isolated from Paeonia species, notably recognized for its potential pharmacological properties. Structurally characterized by a lactone ring and glycosidic moiety, it exhibits notable anti-inflammatory and neuroprotective effects, supported by in vitro and in vivo studies. Its mechanism may involve modulation of inflammatory cytokines and oxidative stress pathways. Paeonilactone A is of interest in research for its potential applications in neurodegenerative and inflammatory disorders. The compound is typically isolated via chromatographic techniques, ensuring high purity for experimental use. Its stability and solubility profile make it suitable for further pharmacological and mechanistic investigations.
Paeonilactone A structure
Product Name:Paeonilactone A
CAS No:98751-79-2
MF:C10H14O4
MW:198.215763568878
CID:1080882
PubChem ID:10081437
Update Time:2025-05-27
Paeonilactone A Chemical and Physical Properties
Names and Identifiers
-
- Paeonilactone A
- (-)-Paeonilactone A
- (3R,3aR,6S,7aR)-Tetrahydro-6-hydroxy-3,6-dimethyl-2,5(3H,4H)-benzofurandione
- [ "" ]
- (3R,3aR,6S,7aR)-6-hydroxy-3,6-dimethyl-3a,4,7,7a-tetrahydro-3H-1-benzofuran-2,5-dione
- FS-8646
- Q27155056
- UNII-LQV4N956WD
- paeonilactone-A
- C17454
- LQV4N956WD
- (3R,3aR,6S,7aR)-6-hydroxy-3,6-dimethyl-octahydro-1-benzofuran-2,5-dione
- 2,5(3H,4H)-Benzofurandione, tetrahydro-6-hydroxy-3,6-dimethyl-, (3R,3aR,6S,7aR)-
- CHEBI:81100
- SCHEMBL12002470
- 98751-79-2
- AKOS032948959
-
- Inchi: 1S/C10H14O4/c1-5-6-3-8(11)10(2,13)4-7(6)14-9(5)12/h5-7,13H,3-4H2,1-2H3/t5-,6-,7-,10+/m1/s1
- InChI Key: NODZICYHUGDVAM-IBNKKVAHSA-N
- SMILES: O1C([C@H](C)[C@H]2CC([C@](C)(C[C@@H]12)O)=O)=O
Computed Properties
- Exact Mass: 198.089
- Monoisotopic Mass: 198.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6A^2
- XLogP3: 0.2
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 388.3±42.0 °C at 760 mmHg
- Flash Point: 157.1±21.4 °C
- PSA: 63.60000
- LogP: 0.27800
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
Paeonilactone A Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Paeonilactone A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2035-1 mg |
Paeonilactone A |
98751-79-2 | 1mg |
¥2833.00 | 2022-02-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P41340-5 mg |
Paeonilactone A |
98751-79-2 | 5mg |
¥5600.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN2035-5 mg |
Paeonilactone A |
98751-79-2 | 98% | 5mg |
¥ 3,940 | 2023-07-10 | |
| TargetMol Chemicals | TN2035-1 mL * 10 mM (in DMSO) |
Paeonilactone A |
98751-79-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-15 | |
| TargetMol Chemicals | TN2035-5mg |
Paeonilactone A |
98751-79-2 | 5mg |
¥ 3940 | 2024-07-19 | ||
| TargetMol Chemicals | TN2035-1 ml * 10 mm |
Paeonilactone A |
98751-79-2 | 1 ml * 10 mm |
¥ 4040 | 2024-07-19 |
Paeonilactone A Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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